Novec HFE-71IPA Engineered Fluid (3M)

Novec HFE-71IPA Engineered Fluid, developed by 3M, is a non-flammable hydrofluoroether solvent designed for precision cleaning and degreasing applications. This engineered fluid combines the effective cleaning properties of isopropanol with the advantages of hydrofluoroether chemistry, resulting in a product that is both safe and efficient. It is particularly noted for its ability to remove oils, greases, waxes, and fingerprints from various surfaces without leaving any residue. The fluid evaporates quickly, enhancing productivity in cleaning processes while minimizing fire hazards associated with traditional solvents like isopropanol .

The chemical composition of Novec HFE-71IPA primarily consists of methyl nonafluorobutyl ether (C4F9OCH3) blended with isopropanol. This unique formulation provides a stable azeotropic mixture that maintains consistent properties during use, making it suitable for a wide range of materials including metals, plastics, and elastomers .

Novec HFE-71IPA acts as a solvent by weakening the intermolecular forces between dirt and the surface it adheres to, allowing for easy removal []. The low surface tension of the fluid allows it to penetrate tight spaces for thorough cleaning [].

• Toxicity: Novec 7100 has a low time-weighted average exposure limit of 750 ppm []. However, always consult the Safety Data Sheet (SDS) for specific handling procedures.
• Flammability: Novec HFE-71IPA is non-flammable [].
• Reactivity: While generally stable, avoid strong oxidizing agents and high temperatures [].

Precision Cleaning

• Due to its low boiling point (55°C) and high solvency for many organic materials, Novec HFE-71IPA is ideal for cleaning sensitive research equipment and components [1].
• Unlike traditional solvents, it leaves minimal residue, minimizing the risk of contamination in delicate experiments [1].

[1] Safety Data Sheet according to Federal Register / Vol. 77, No. 58 / Monday, March 26, 2012 / Rules and Regulations. SDS ID: 2107342. Issue date: 29.08.2016 Revision date: 18.12.2023 Version: 1.1 PDF document:

Heat Transfer Fluid

• Novec HFE-71IPA offers excellent thermal stability and heat transfer capabilities, making it suitable for research involving temperature control [2].
• Its non-flammable nature adds an extra layer of safety in laboratory settings [2].

[2] Novec HFE-71IPA Engineered Fluid (3M) Distributor website:

Electronic Testing

• The dielectric properties of Novec HFE-71IPA make it useful for testing and cleaning electronic components [3].
• Its non-conductive nature minimizes the risk of electrical shorts during sensitive electronic testing procedures [3].

The primary chemical interactions involving Novec HFE-71IPA are not characterized by traditional reactions but rather by its physical properties as a solvent. When used for cleaning, it interacts with contaminants (such as oils and greases) through solvation processes. The low surface tension of the fluid allows it to penetrate tight spaces and effectively dissolve or displace contaminants from surfaces .

The synthesis of Novec HFE-71IPA involves the combination of methyl nonafluorobutyl ether and isopropanol in specific proportions to create an azeotropic blend. The manufacturing process adheres to strict environmental regulations to ensure minimal impact on ozone depletion and global warming potential. The exact details of the synthesis process are proprietary to 3M but generally involve controlled reactions to ensure the stability and purity of the final product .

Novec HFE-71IPA is utilized in various applications due to its effective cleaning properties:

• Precision Cleaning: Ideal for cleaning electronic components, optical lenses, and medical devices.
• Degreasing: Effective in removing light oils and greases from metal and plastic surfaces.
• Rinsing Agent: Used as a rinsing agent in vapor degreasing processes.
• Co-solvent